4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide

Specification

• CAS No.: 392254-22-7
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.51
• IUPAC Name: 4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• Standard InChI: InChI=1S/C22H23N3O2S/c1-2-3-13-27-18-11-9-16(10-12-18)22(26)23-21-19-14-28-15-20(19)24-25(21)17-7-5-4-6-8-17/h4-12H,2-3,13-15H2,1H3,(H,23,26)
• Standard InChI Key: CXFJGPISESNTOE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4

Introduction

Synthesis and Chemical Behavior

The synthesis of heterocyclic compounds often involves multiple steps, including condensation reactions, cyclization, and substitution reactions. For compounds with thieno and pyrazole rings, the synthesis may start with simpler precursors and involve the formation of the heterocyclic rings through specific reaction conditions.

Synthesis Steps:

• Starting Materials: Typically involve aromatic amines, aldehydes, and other heterocyclic precursors.

• Reaction Conditions: May include high temperatures, specific solvents, and catalysts to facilitate ring formation and functional group modifications.

• Purification Methods: Commonly involve chromatography and crystallization to isolate the final product.

Biological Activities and Applications

Compounds with thieno and pyrazole moieties have been explored for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Their ability to interact with biological targets makes them potential candidates for drug development.

Biological Activity	Potential Applications
Anti-inflammatory	Treatment of inflammatory diseases.
Antimicrobial	Development of new antibiotics.
Anticancer	Research into targeted therapies for cancer.

Research Findings and Future Directions

While specific research findings on 4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide are not available, studies on similar compounds highlight the importance of structural modifications in optimizing biological activity. Future research should focus on synthesizing analogs with improved pharmacokinetic properties and evaluating their efficacy in preclinical models.